Tert-butyl (3-hydroxy-1-phenylpropyl)methylcarbamate
Overview
Description
Tert-butyl (3-hydroxy-1-phenylpropyl)methylcarbamate is a chemical compound with the molecular formula C14H21NO3 . It has a molecular weight of 251.33 . This compound is typically stored in a dry environment at temperatures between 2-8°C .
Molecular Structure Analysis
The InChI code for this compound is 1S/C14H21NO3/c1-14(2,3)18-13(17)15-10-9-12(16)11-7-5-4-6-8-11/h4-8,12,16H,9-10H2,1-3H3, (H,15,17) . This code provides a detailed representation of the compound’s molecular structure.Physical And Chemical Properties Analysis
This compound has a predicted boiling point of 404.6±38.0 °C and a predicted density of 1.083±0.06 g/cm3 . Its pKa is predicted to be 11.77±0.46 .Scientific Research Applications
- In Vitro Studies : Researchers have investigated whether Tert-butyl (3-hydroxy-1-phenylpropyl)methylcarbamate (let’s call it TBC) prevents astrocyte cell death induced by Aβ 1-42, a hallmark peptide associated with Alzheimer’s disease .
- Amyloidogenesis Inhibition : TBC’s ability to inhibit amyloidogenesis has been explored using a scopolamine AD-like model in vivo .
- Building Blocks : TBC serves as a building block for the synthesis of more complex molecules. Its unique structure makes it valuable in designing novel compounds .
- Targeting Enzymes or Receptors : Researchers have investigated TBC’s potential as a ligand for specific enzymes or receptors. Its carbamate moiety may interact with biological targets .
- Functional Group Transformations : TBC can undergo various functional group transformations, making it useful in synthetic chemistry .
- Transition Metal Complexes : TBC derivatives may serve as ligands in transition metal-catalyzed reactions .
Alzheimer’s Disease Research
Chemical Synthesis and Medicinal Chemistry
Drug Discovery and Development
Organic Synthesis
Catalysis and Ligand Design
Pharmacology and Toxicology
Safety and Hazards
This compound is associated with several hazard statements, including H315 (causes skin irritation), H319 (causes serious eye irritation), H332 (harmful if inhaled), and H335 (may cause respiratory irritation) . Precautionary measures include avoiding contact with skin and eyes, avoiding the formation of dust and aerosols, and obtaining special instructions before use .
properties
IUPAC Name |
tert-butyl N-(3-hydroxy-1-phenylpropyl)-N-methylcarbamate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23NO3/c1-15(2,3)19-14(18)16(4)13(10-11-17)12-8-6-5-7-9-12/h5-9,13,17H,10-11H2,1-4H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FLSVFDDOIBJVCS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N(C)C(CCO)C1=CC=CC=C1 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.35 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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